Cas no 26163-61-1 (2-hydroxy-2-(2-methoxy-2-oxoethyl)butanedioate)

• Product Name: 2-hydroxy-2-(2-methoxy-2-oxoethyl)butanedioate
• CAS No: 26163-61-1
• MF: C₇H₈O₇
• MW: 204.134222984314
• CID: 2838279
• PubChem ID: 378532
• Update Time: 2025-06-11

2-hydroxy-2-(2-methoxy-2-oxoethyl)butanedioate Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-(2-methoxy-2-oxoethyl)butanedioate
• asym-monomethyl citrate;unsym. Citronensaeuremononmethylester;as.-Zitronensaeure-monomethylester;1,2,3-Propanetricarboxylic acid,2-hydroxy-,1-methyl ester;unsym.-Citronensaeure-monomethylester;asym-Citronensaeuremonomethylester;
• Methyl citrate
• HY-N9540
• CS-0200245
• CHEMBL4217399
• citric acid methyl ester
• 2-hydroxy-2-(2-methoxy-2-oxoethyl)butanedioic acid
• NCGC00385398-01!2-hydroxy-2-(2-methoxy-2-oxoethyl)butanedioic acid
• MS-23119
• CHEBI:182319
• F82976
• SCHEMBL454845
• AKOS040757905
• 26163-61-1
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1-methyl ester
• DTXSID60780573

• Inchi： 1S/C7H10O7/c1-14-5(10)3-7(13,6(11)12)2-4(8)9/h13H,2-3H2,1H3,(H,8,9)(H,11,12)/p-2
• InChI Key： YUTUUOJFXIMELV-UHFFFAOYSA-L
• SMILES： OC(C(=O)[O-])(CC(=O)[O-])CC(=O)OC

Computed Properties

• Exact Mass: 204.02700
• Monoisotopic Mass: 206.04265265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 126.79000
• LogP: -3.82950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives

Additional information on 2-hydroxy-2-(2-methoxy-2-oxoethyl)butanedioate

Compound CAS No. 26163-61-1: 2-Hydroxy-2-(2-Methoxy-2-Oxoethyl)Butanedioate

The compound with CAS No. 26163-61-1, commonly referred to as 2-hydroxy-2-(2-methoxy-2-oxoethyl)butanedioate, is a significant organic compound with diverse applications in various industries. This compound is a derivative of butanedioic acid, also known as succinic acid, and its structure incorporates a hydroxyl group and a methoxy-substituted ketone moiety. The combination of these functional groups imparts unique chemical properties, making it valuable in fields such as food additives, pharmaceuticals, and cosmetics.

Butanedioate derivatives have been extensively studied due to their role in metabolic pathways and their potential as precursors for various bioactive compounds. Recent research has highlighted the importance of succinic acid derivatives in the production of biodegradable polymers, which are increasingly sought after in the context of environmental sustainability. The methoxy group in this compound adds another layer of functionality, enhancing its reactivity and versatility in chemical reactions.

The synthesis of 2-hydroxy-2-(2-methoxy-2-oxoethyl)butanedioate typically involves multi-step organic reactions, including oxidation, esterification, and hydroxylation processes. Researchers have optimized these reactions to improve yield and purity, leveraging advancements in catalytic systems and reaction conditions. For instance, the use of enzymes or metal catalysts has been shown to significantly enhance the efficiency of these transformations.

In terms of applications, this compound is widely used as an intermediate in the synthesis of flavor enhancers and food preservatives. Its ability to form stable complexes with metal ions makes it particularly useful in stabilizing food products against oxidative degradation. Additionally, its role as a chelating agent has been explored in pharmaceutical formulations, where it can enhance drug stability and bioavailability.

Recent studies have also investigated the potential of butanedioate derivatives in the development of novel therapeutic agents. For example, derivatives with specific functional groups have shown promise as anti-inflammatory and antioxidant agents due to their ability to scavenge free radicals and modulate cellular signaling pathways.

From an environmental perspective, the biodegradability of 2-hydroxy-2-(2-methoxy-2-oxoethyl)butanedioate has been a topic of interest. Research indicates that under aerobic conditions, this compound can be effectively degraded by microbial communities, reducing its environmental footprint compared to traditional synthetic additives.

In conclusion, CAS No. 26163-61-1, or 2-hydroxy-2-(2-methoxy-2-oxoethyl)butanedioate, stands out as a versatile compound with multifaceted applications across various industries. Its unique chemical structure and functional groups make it a valuable tool in modern chemistry and materials science. As research continues to uncover new applications and optimize its production processes, this compound is poised to play an even more significant role in sustainable chemical manufacturing.